![molecular formula C25H23N3O4S B265299 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B265299.png)
2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as ETP-46321, is a synthetic compound with potential therapeutic applications. It belongs to the family of chromeno[2,3-c]pyrrole-3,9-dione derivatives and has been found to exhibit promising biological activities. Additionally, this paper will list several future directions for further research on this compound.
Mechanism of Action
The exact mechanism of action of 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, studies have suggested that it may act by inhibiting the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. This compound has been found to inhibit the phosphorylation and degradation of IκBα, a key inhibitor of NF-κB. This leads to the inhibition of NF-κB activation and subsequent downregulation of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that it inhibits the production of pro-inflammatory cytokines, reduces the proliferation of cancer cells, and induces apoptosis in cancer cells. In animal models, this compound has been found to reduce inflammation and fibrosis in the liver and lungs. Additionally, this compound has been shown to have a favorable safety profile in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic activities, making it a promising candidate for drug development. Additionally, this compound has been found to have a favorable safety profile in preclinical studies. However, a limitation of using this compound in lab experiments is its complex synthesis method, which may limit its availability and increase its cost.
Future Directions
Several future directions for further research on 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione include:
1. Investigating the mechanism of action of this compound in more detail to better understand its therapeutic potential.
2. Conducting clinical trials to evaluate the safety and efficacy of this compound in humans.
3. Exploring the potential of this compound as a treatment for other inflammatory and fibrotic diseases.
4. Investigating the potential of this compound as a combination therapy with other anti-cancer agents.
5. Developing more efficient and cost-effective methods for synthesizing this compound.
6. Studying the pharmacokinetics and pharmacodynamics of this compound to optimize dosing regimens.
Synthesis Methods
The synthesis of 2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a series of chemical reactions. The starting materials are 2-amino-5-ethyl-1,3,4-thiadiazole and 3-propoxybenzaldehyde, which undergo a condensation reaction to form the corresponding Schiff base. The Schiff base is then subjected to a cyclization reaction with 2,4-pentanedione to produce the chromeno[2,3-c]pyrrole-3,9-dione derivative. The final step involves the introduction of a methyl group at the 7-position of the chromeno[2,3-c]pyrrole-3,9-dione ring system, resulting in the formation of this compound.
Scientific Research Applications
2-(5-Ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic activities in preclinical studies. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. Additionally, this compound has been shown to reduce fibrosis in animal models of liver and lung fibrosis.
properties
Molecular Formula |
C25H23N3O4S |
---|---|
Molecular Weight |
461.5 g/mol |
IUPAC Name |
2-(5-ethyl-1,3,4-thiadiazol-2-yl)-7-methyl-1-(3-propoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C25H23N3O4S/c1-4-11-31-16-8-6-7-15(13-16)21-20-22(29)17-12-14(3)9-10-18(17)32-23(20)24(30)28(21)25-27-26-19(5-2)33-25/h6-10,12-13,21H,4-5,11H2,1-3H3 |
InChI Key |
LKUSWQAHJXLNQB-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NN=C(S4)CC)OC5=C(C3=O)C=C(C=C5)C |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NN=C(S4)CC)OC5=C(C3=O)C=C(C=C5)C |
Origin of Product |
United States |
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